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Compound of Interest

Compound Name:
3-Ethoxy-2,2-

dimethylcyclobutanone

Cat. No.: B1360945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethoxy-2,2-dimethylcyclobutanone is a cyclic ketone with the chemical formula C₈H₁₄O₂.

[1] This document provides a comprehensive overview of its known physical and chemical

properties, drawing from available scientific literature and chemical databases. It is intended to

serve as a technical resource for professionals in research and development who may be

working with this compound as a chemical intermediate or for other applications. The

compound is noted to be a nonpolar solvent.[1]

Chemical Identity and Structure
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Property Value Source

CAS Number 2292-84-4 [1][2]

Molecular Formula C₈H₁₄O₂ [1]

Molecular Weight 142.2 g/mol [1]

SMILES CCOC1CC(=O)C1(C)C [1]

InChI Key N/A

Chemical Name
3-Ethoxy-2,2-

dimethylcyclobutanone
[1][2]

N/A: Not available in the searched sources.

Physical Properties
A comprehensive search of available literature and chemical databases has yielded limited

experimentally determined physical property data for 3-Ethoxy-2,2-dimethylcyclobutanone.

The table below summarizes the available information.

Property Value Conditions Source

Boiling Point N/A

Melting Point N/A

Density N/A

Refractive Index N/A

N/A: Not available in the searched sources.

Spectroscopic Data
Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, and IR spectra for 3-Ethoxy-2,2-
dimethylcyclobutanone are not readily available in public databases. Commercial suppliers

may possess this information.[2]
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Experimental Protocols
Synthesis
The synthesis of 3-Ethoxy-2,2-dimethylcyclobutanone is generally described as the reaction

of an enol ether with a dichloride.[1] A more specific experimental protocol from the peer-

reviewed literature is not available in the searched sources.

The following diagram illustrates a generalized synthetic approach.

Generalized Synthesis of 3-Ethoxy-2,2-dimethylcyclobutanone

Reactants

Enol Ether

3-Ethoxy-2,2-dimethylcyclobutanone

Dichloride

Click to download full resolution via product page

Caption: Generalized reaction scheme for the synthesis.

Biological Activity and Signaling Pathways
Based on a thorough review of the available scientific literature, there is no evidence to suggest

that 3-Ethoxy-2,2-dimethylcyclobutanone is directly involved in any biological signaling

pathways or possesses significant biological activity relevant to drug development. Its primary

utility appears to be as a chemical intermediate in organic synthesis.

The logical relationship concerning its biological activity can be visualized as follows:
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Assessment of Biological Activity

3-Ethoxy-2,2-dimethylcyclobutanone

Literature Search for
Biological Activity

No Evidence Found

Conclusion:
No Known Direct Role in

Signaling Pathways

Click to download full resolution via product page

Caption: Logical workflow for determining biological relevance.

Safety Information
3-Ethoxy-2,2-dimethylcyclobutanone is associated with the following hazard statement

codes: H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may

cause respiratory irritation).[1]

Conclusion
This technical guide summarizes the currently available information on the physical properties

of 3-Ethoxy-2,2-dimethylcyclobutanone. While basic identifying information is well-

established, there is a notable lack of detailed, experimentally determined physical constants

and spectroscopic data in the public domain. Furthermore, there is no indication of its
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involvement in biological signaling pathways relevant to drug development. Researchers and

scientists are advised to consult commercial suppliers for more detailed analytical data and to

exercise appropriate caution, adhering to the provided safety information when handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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